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Compound of Interest

Compound Name: BI1 99179

Cat. No.: B606103

Essential Safety and Handling Guide for Bl 99179

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of the potent and selective Fatty Acid Synthase
(FASN) inhibitor, BI 99179.

This document provides critical safety and logistical information to ensure the safe and effective
use of BI 99179 in a laboratory setting. Adherence to these guidelines is essential for
personnel safety and to maintain the integrity of the compound.

Hazard Identification and Safety Precautions

Bl 99179 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Appropriate personal protective equipment (PPE) and handling procedures must be
employed at all times to mitigate exposure risks.

Hazard Classification Precautionary Statement
Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]
Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life.[1]

H410: Very toxic to aquatic life with long lasting

Chronic aquatic toxicity (Category 1)
effects.[1]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Bl 99179. The
following PPE should be used to prevent contact and inhalation:

Protection Type Recommended Equipment

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves (e.g., nitrile).[1][2]

Skin and Body Protection Impervious clothing, such as a lab coat.[1]

A suitable respirator should be used, especially
Respiratory Protection when handling the powder form or creating

aerosols.[1]

Operational Plan for Safe Handling

Follow these procedural steps to ensure the safe handling of Bl 99179 from receipt to disposal.
1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and ignition sources.[1]

 Recommended storage temperatures are -20°C for the powder and -80°C for solutions in
solvent.[1]

2. Preparation of Solutions:

¢ All handling of the solid compound and preparation of solutions should be conducted in a
designated area with appropriate exhaust ventilation, such as a fume hood.[1][3]

¢ Avoid the formation of dust and aerosols.[1]

e Do not eat, drink, or smoke in the handling area.[1][4]
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e Wash hands thoroughly after handling.[1][4]
3. In Case of Exposure or Spill:
« |If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[1]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention.[4]

o Skin Contact: Thoroughly rinse the affected skin with water and remove contaminated
clothing.[1][4]

o Spills: For small spills, collect the spillage using appropriate absorbent material. For larger
spills, follow established laboratory protocols for hazardous material cleanup. Avoid release

into the environment.[1]

Disposal Plan

Proper disposal of BI 99179 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Dispose of contents and containers to an approved waste disposal plant in accordance with
federal, state, and local regulations.[1][5]

» Do not allow the product to enter drains, water courses, or the soil.[1]

e For unused or expired medicine where a take-back program is not available, mix the
compound with an unappealing substance like cat litter or used coffee grounds, place it in a
sealed plastic bag, and dispose of it in the trash.[6][7]

Visualizing Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling workflow for Bl 99179.
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Caption: Workflow for Safe Handling of BI 99179.

Signaling Pathway of Bl 99179

Bl 99179 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the
de novo synthesis of fatty acids. By inhibiting FASN, BI 99179 disrupts lipid metabolism, which
is often upregulated in various diseases, including cancer.
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Caption: Inhibition of FASN by Bl 99179.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling BI 99179].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606103#personal-protective-equipment-for-handling-
bi-99179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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